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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
Methylene bis(4-methylbenzenesulfonate), also known as methylene ditosylate, is a

versatile and highly reactive bifunctional electrophile. Its unique structure, featuring two

excellent tosylate leaving groups attached to a central methylene bridge, makes it a valuable

reagent in organic synthesis for the introduction of a methylene linker between two nucleophilic

centers. This technical guide provides a comprehensive overview of the properties, synthesis,

and applications of methylene bis(4-methylbenzenesulfonate), with a focus on its utility in

the construction of complex molecular architectures relevant to pharmaceutical and materials

science research.

Physicochemical Properties
Methylene bis(4-methylbenzenesulfonate) is a white to off-white solid with a melting point of

116-118 °C.[1] It is characterized by the presence of two sulfonate ester functional groups,

which are excellent leaving groups in nucleophilic substitution reactions. This high reactivity

necessitates storage in a dry, inert atmosphere to prevent hydrolysis.
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Property Value Reference

Molecular Formula C₁₅H₁₆O₆S₂ [2][3]

Molecular Weight 356.41 g/mol [2][3]

Melting Point 116-118 °C [1]

Appearance White to off-white solid

Solubility

Soluble in many organic

solvents such as

dichloromethane, chloroform,

and acetone.

CAS Number 24124-59-2 [1][2][3]

Synthesis
While detailed synthetic procedures for methylene bis(4-methylbenzenesulfonate) are not

extensively reported in readily available literature, a general and plausible method involves the

reaction of para-toluenesulfonyl chloride with a suitable methylene source, such as

paraformaldehyde, in the presence of a base. The reaction likely proceeds through the

formation of a sulfonate ester intermediate.

A general synthetic workflow for the preparation of sulfonate esters is illustrated below.

p-Toluenesulfonyl Chloride + Paraformaldehyde

Methylene bis(4-methylbenzenesulfonate)

Reaction

Base (e.g., Pyridine, Triethylamine) Catalyst/Acid Scavenger
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Caption: General synthesis workflow for methylene bis(4-methylbenzenesulfonate).

Applications as a Bifunctional Electrophile
The core utility of methylene bis(4-methylbenzenesulfonate) lies in its ability to react with

two equivalents of a nucleophile, or with a single nucleophile bearing two nucleophilic sites, to

form a methylene-bridged product. This reactivity is central to the synthesis of a variety of

important molecular scaffolds.

Synthesis of Macrocycles: Aza-Crown Ethers and
Cryptands
One of the most significant applications of bifunctional electrophiles like methylene ditosylate is

in the synthesis of macrocyclic compounds such as aza-crown ethers and cryptands. These

molecules are of great interest due to their ability to selectively bind metal ions and small

organic molecules, with applications in sensing, catalysis, and drug delivery.

The general strategy involves the reaction of a di-nucleophile, such as a diamine or a diol, with

a di-electrophile. While specific examples detailing the use of methylene bis(4-
methylbenzenesulfonate) are not abundant in the literature, analogous reactions with other

di-tosylates provide a clear blueprint for its potential application.
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Diamine (H₂N-R-NH₂)

N,N'-Methylene-bridged Aza-Crown Ether
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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